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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Status: Obsolete / Restricted (Historical Reference & Contaminant Analysis) Compound: 3-(p-

chlorophenyl)-1,1-dimethylurea trichloroacetate Commercial Reference: Urox® (Historical)

Part 1: Executive Summary & Regulatory Warning
Core Directive & Safety
CRITICAL WARNING: Monuron TCA is a cancelled pesticide in the United States and the

European Union. The Environmental Protection Agency (EPA) has terminated registrations for

products containing Monuron TCA due to oncogenic risks and high persistence in

soil/groundwater.

Purpose of This Guide: This application note is designed for research scientists, environmental

toxicologists, and agrochemical developers. It serves as a:

Historical Benchmark: To compare modern non-selective herbicides against the efficacy

profiles of legacy soil sterilants.
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Remediation Protocol: To understand application patterns for the identification and

remediation of legacy industrial sites (e.g., railroad rights-of-way) where Monuron TCA
residues may persist.

Chemical Identity
Monuron TCA is a salt complex formed by the reaction of Monuron (a phenylurea herbicide)

and Trichloroacetic Acid (TCA). This combination created a synergistic "total vegetation control"

agent used primarily for soil sterilization in non-crop areas.

Monuron Moiety: Inhibits photosynthesis (Systemic).[1]

TCA Moiety: Inhibits root meristem growth (Contact/Systemic).

Part 2: Mechanism of Action (Dual-Pathway)
The efficacy of Monuron TCA stemmed from its ability to attack plant physiology on two fronts

simultaneously. This dual action prevented the resistance issues common in single-mode

herbicides of the 1950s-60s.

The Synergistic Pathway
Foliar/Root Uptake (Monuron): Absorbed through roots and translocated via the apoplast to

leaves, where it blocks the Hill Reaction in Photosystem II.

Root Absorption (TCA): Absorbed rapidly by roots, causing protein precipitation and enzyme

inhibition in meristematic tissues, effectively halting new growth.

Mechanism Visualization
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Figure 1: Dual-action pathway of Monuron TCA. The compound dissociates, allowing Monuron

to target photosynthetic machinery while TCA arrests cellular division in roots.

Part 3: Historical Application Rates & Protocols
Note: The following rates are derived from historical "Urox" granular and liquid formulation

labels. These are for reference only and must not be used for current applications.

Dosage by Vegetation Type
Monuron TCA was dose-dependent. Lower rates controlled annuals, while massive doses

were required to achieve "soil sterilization" (prevention of growth for >12 months).

Target
Vegetation

Formulation
Type

Historical Rate
(Active
Ingredient)

Historical Rate
(Formulated
Product*)

Application
Timing

Annual Weeds

(Mustard,

Foxtail)

Granular (11-

22%)
10 - 20 lbs/acre ~50 - 90 lbs/acre

Pre-emergence

or early post-

emergence.

Perennial

Grasses

(Quackgrass,

Bluegrass)

Granular (11-

22%)
30 - 50 lbs/acre

~150 - 220

lbs/acre

Best applied

before rapid

spring growth.

Deep-Rooted

Perennials

(Bindweed,

Canada Thistle)

Liquid

Concentrate

60 - 100+

lbs/acre
3 - 5 gallons/acre

Late fall or early

spring (high

rainfall aids

leaching).

Total Soil

Sterilization

(Industrial Sites)

Granular >100 lbs/acre >400 lbs/acre

Any time,

provided rainfall

moves chemical

into root zone.

*Note: Historical "Urox" granular formulations often varied between 5.5%, 11%, and 22% active

ingredient. Rates above assume ~22% concentration.
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Environmental Variables Affecting Efficacy
Rainfall: Monuron TCA required moisture to activate.

Low Rainfall (<10 in/yr): Efficacy reduced; required mechanical incorporation.

High Rainfall (>30 in/yr): Increased leaching risk; rapid loss of sterility.

Soil Type:

Clay/High Organic Matter: Adsorbs Monuron, requiring higher rates (increase by 20-30%).

Sandy Soil: High leaching potential; lower rates required, but duration of control is shorter.

Part 4: Experimental Protocol: Soil Mobility &
Residue Analysis
Since commercial application is banned, the primary use case for this compound today is in

environmental fate studies (simulating legacy contamination).

Objective
To determine the depth-dependent leaching profile of Monuron TCA in soil columns, simulating

a legacy spill or historical application site.

Materials
Test Substance: Analytical grade Monuron TCA (Sigma-Aldrich or equivalent standards).

Soil Matrix: Standardized sandy loam (OECD 307 guideline).

Equipment: PVC Soil Columns (30cm x 5cm), HPLC-UV or LC-MS/MS.

Workflow Diagram
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Figure 2: Standardized workflow for assessing Monuron TCA mobility in soil matrices.

Analytical Methodology (LC-MS/MS)
For the detection of Monuron residues:

Extraction: Shake 10g soil with 20mL Methanol:Water (80:20) for 1 hour.

Clean-up: Centrifuge at 4000 rpm; filter supernatant through 0.2µm PTFE.

Mobile Phase: Acetonitrile (A) and 0.1% Formic Acid in Water (B).

Gradient: 10% A to 90% A over 10 mins.

Detection: Monitor transition m/z 199.1 → 72.1 (Monuron specific).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Monuron [sitem.herts.ac.uk]

2. Federal Register :: Cancellation Order for Certain Pesticide Registrations and
Amendments To Terminate Uses [federalregister.gov]

3. Wrap-Up of Federal and State Chemical Regulatory Developments, October 2023 |
Bergeson & Campbell, P.C. - JDSupra [jdsupra.com]

4. Monuron | C9H11ClN2O | CID 8800 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Application Note: Monuron TCA for Non-
Selective Vegetation Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087056/docs#technical-application-note-monuron-
tca-for-non-selective-vegetation-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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